4-Chloro-2-(2-methoxyethoxy)aniline
Overview
Description
4-Chloro-2-(2-methoxyethoxy)aniline, also known as 4-methoxy-2-chloroaniline, is an important chemical compound with a wide range of applications in the scientific and industrial fields. It is a colorless, water-soluble liquid with a molecular weight of 149.58 g/mol and a boiling point of 124 °C. 4-Chloro-2-(2-methoxyethoxy)aniline is mainly used as an intermediate in the synthesis of various organic compounds, and is also used for the production of dyes, pharmaceuticals, and other chemicals. In addition, this compound has been studied extensively for its potential applications in biomedical research and drug development.
Scientific Research Applications
Synthesis of Pharmacologically Active Diazines
4-Chloro-2-(2-methoxyethoxy)aniline: is a valuable intermediate in the synthesis of diazine alkaloids, which are two-nitrogen containing compounds with a wide range of pharmacological applications. These include anticancer, antibacterial, antiallergic, and antimicrobial activities. The compound can be used to create substituted forms of pyrimidines, which are endowed with clinical applications .
Nonlinear Optical Material Development
The related compound 4-chloro-2-nitroaniline has been studied for its potential as a nonlinear optical (NLO) single crystal, which suggests that 4-Chloro-2-(2-methoxyethoxy)aniline could also be explored for similar applications. NLO materials are crucial in optoelectronics and photonics, indicating a promising area for research and application .
Organic Synthesis
In organic synthesis, 4-Chloro-2-(2-methoxyethoxy)aniline can act as a building block for more complex molecules. Its ability to undergo selective displacement reactions makes it a versatile reagent for creating a variety of organic compounds with potential industrial and pharmaceutical applications .
Material Science
The structural properties of 4-Chloro-2-(2-methoxyethoxy)aniline make it an interesting candidate for material science research. Its molecular structure could be analyzed for the development of new materials with specific mechanical, thermal, or optical properties .
Agrochemical Research
Compounds with a diazine scaffold, such as those derived from 4-Chloro-2-(2-methoxyethoxy)aniline , are important in agrochemical research. They can be used to develop new pesticides and herbicides with improved efficacy and safety profiles .
Antimicrobial and Antifungal Agents
The structural flexibility of 4-Chloro-2-(2-methoxyethoxy)aniline allows for the synthesis of various antimicrobial and antifungal agents. By modifying the compound, researchers can create new drugs to combat resistant strains of bacteria and fungi .
Cardiovascular Therapeutics
Derivatives of 4-Chloro-2-(2-methoxyethoxy)aniline can be utilized in the development of cardiovascular drugs. These compounds can act as calcium-sensing receptor antagonists or adenosine A2a receptor agonists/antagonists, which are important targets in cardiovascular therapy .
Neuroprotection Research
The compound’s potential for modification makes it a candidate for the synthesis of neuroprotective agents. It could be used to develop treatments that protect retinal ganglion cells or serve as vascular relaxants for ocular ciliary arteries .
properties
IUPAC Name |
4-chloro-2-(2-methoxyethoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO2/c1-12-4-5-13-9-6-7(10)2-3-8(9)11/h2-3,6H,4-5,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NINBFZYATKMZGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=C(C=CC(=C1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-(2-methoxyethoxy)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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